Cas no 62701-32-0 (Furan, 2,5-dibutoxytetrahydro-)
62701-32-0 structure
Product Name:Furan, 2,5-dibutoxytetrahydro-
CAS No:62701-32-0
MF:C12H24O3
MW:216.317164421082
CID:434765
PubChem ID:68485427
Update Time:2025-04-19
Furan, 2,5-dibutoxytetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Furan, 2,5-dibutoxytetrahydro-
- 2,5-dibutoxyoxolane
- DTXSID90738441
- 62701-32-0
- SCHEMBL3027705
-
- Inchi: 1S/C12H24O3/c1-3-5-9-13-11-7-8-12(15-11)14-10-6-4-2/h11-12H,3-10H2,1-2H3
- InChI Key: RKEGCZYBLMPKJQ-UHFFFAOYSA-N
- SMILES: O1C(CCC1OCCCC)OCCCC
Computed Properties
- Exact Mass: 216.17262
- Monoisotopic Mass: 216.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Furan, 2,5-dibutoxytetrahydro- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
62701-32-0 (Furan, 2,5-dibutoxytetrahydro-) Related Products
- 3320-90-9(Furan,2,5-diethoxytetrahydro-)
- 13436-45-8(2-Methoxytetrahydrofuran)
- 13436-46-9(Furan,2-ethoxytetrahydro-)
- 5371-52-8(2-Hydroxytetrahydrofuran)
- 76702-30-2(1,4-Bis(2-tetrahydrofuryloxy)butane)
- 3658-95-5(1,1-diethoxybutane)
- 696-59-3(2,5-dimethoxyoxolane)
- 5921-80-2(1,1-Dibutoxybutane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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